Cas no 135072-13-8 (Morpholine-2-carboxamide)

Morpholine-2-carboxamide is a heterocyclic organic compound featuring both morpholine and carboxamide functional groups. Its structure lends versatility in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical applications. The morpholine ring enhances solubility and bioavailability, while the carboxamide group offers reactivity for further derivatization. This compound is valued for its stability under various reaction conditions and its potential as a building block for biologically active molecules. Its balanced lipophilicity and hydrogen-bonding capacity make it useful in drug design, particularly for targeting central nervous system (CNS) disorders. Researchers appreciate its straightforward synthesis and compatibility with diverse chemical transformations.
Morpholine-2-carboxamide structure
Morpholine-2-carboxamide structure
Product Name:Morpholine-2-carboxamide
CAS No:135072-13-8
MF:C5H10N2O2
MW:130.145101070404
MDL:MFCD15209643
CID:1088091
PubChem ID:15955786
Update Time:2025-11-02

Morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Morpholine-2-carboxamide
    • 2-MORPHOLINECARBOXAMIDE XHCL
    • 2-morpholinecarboxamide(SALTDATA: HCl)
    • EN300-60862
    • DB-182411
    • W13722
    • LSNOAQQZECGQNS-UHFFFAOYSA-N
    • Z854097660
    • morpholino-amide
    • AKOS005264606
    • SCHEMBL388062
    • CHEMBL4526593
    • SY123498
    • MFCD15209643
    • SB21446
    • BS-13110
    • 2-morpholinecarboxamide
    • ALBB-031192
    • 135072-13-8
    • F8880-5516
    • CS-0074995
    • MDL: MFCD15209643
    • Inchi: 1S/C5H10N2O2/c6-5(8)4-3-7-1-2-9-4/h4,7H,1-3H2,(H2,6,8)
    • InChI Key: LSNOAQQZECGQNS-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C(N)=O

Computed Properties

  • Exact Mass: 130.074227566g/mol
  • Monoisotopic Mass: 130.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 64.4Ų

Morpholine-2-carboxamide Pricemore >>

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Additional information on Morpholine-2-carboxamide

Comprehensive Overview of Morpholine-2-carboxamide (CAS No. 135072-13-8): Properties, Applications, and Market Insights

Morpholine-2-carboxamide (CAS No. 135072-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic amide derivative of morpholine is known for its unique structural properties, making it a valuable intermediate in drug synthesis and material science. With the increasing demand for novel bioactive molecules, Morpholine-2-carboxamide has become a focal point for researchers exploring its potential in medicinal chemistry and industrial applications.

The chemical structure of Morpholine-2-carboxamide combines the morpholine ring with a carboxamide functional group, offering both hydrogen-bonding capabilities and solubility advantages. This dual functionality makes it an attractive building block for designing pharmaceutical intermediates and biologically active compounds. Recent studies highlight its role in developing kinase inhibitors and other therapeutic agents, aligning with current trends in targeted drug discovery and precision medicine.

One of the most searched questions about Morpholine-2-carboxamide relates to its synthesis methods. Researchers often explore efficient pathways to produce this compound, including catalytic amidation of morpholine-2-carboxylic acid or selective reduction of related nitriles. The growing interest in green chemistry has also spurred investigations into eco-friendly synthesis routes, such as enzyme-catalyzed reactions or solvent-free conditions, addressing sustainability concerns in chemical manufacturing.

In pharmaceutical applications, Morpholine-2-carboxamide derivatives have shown promise in addressing current healthcare challenges. Its structural motif appears in compounds being studied for neurodegenerative diseases and metabolic disorders, topics that consistently rank high in scientific searches. The compound's ability to modulate protein-protein interactions makes it particularly relevant in drug repurposing research, a hot topic in post-pandemic drug development strategies.

The material science sector has also found value in Morpholine-2-carboxamide, especially in developing functional polymers and smart materials. Its incorporation into polymer chains can enhance thermal stability and solubility properties, making it useful for advanced coatings and specialty adhesives. These applications connect with the booming interest in high-performance materials for electronics and renewable energy technologies.

Market analysis indicates steady growth in demand for Morpholine-2-carboxamide, driven by expanding pharmaceutical R&D budgets and the compound's versatility. Suppliers and manufacturers are increasingly listing this chemical in their catalogs, with purity specifications ranging from 95% to 99% for different application needs. The compound's stability under standard storage conditions and its compatibility with various reaction conditions contribute to its commercial viability.

Quality control aspects of Morpholine-2-carboxamide production frequently appear in technical discussions. Analytical methods such as HPLC purity testing, mass spectrometry characterization, and NMR spectral analysis are crucial for ensuring batch-to-batch consistency, particularly for pharmaceutical-grade material. These quality assurance measures align with current Good Manufacturing Practice (cGMP) requirements in the chemical industry.

From a regulatory perspective, Morpholine-2-carboxamide is generally regarded as safe for research and industrial use when proper handling procedures are followed. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage, handling, and disposal, addressing common safety queries from laboratory personnel and industrial users. The compound's environmental fate and biodegradability profile have also been subjects of recent ecological impact assessments.

Future research directions for Morpholine-2-carboxamide are likely to focus on expanding its utility in bioconjugation chemistry and prodrug design, areas experiencing rapid growth in pharmaceutical sciences. The development of novel derivatives with enhanced bioavailability or targeted delivery capabilities could unlock new therapeutic applications, particularly in oncology and anti-infective drug development.

In conclusion, Morpholine-2-carboxamide (CAS No. 135072-13-8) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique structural features, combined with current research trends toward molecular targeted therapies and sustainable chemistry, position this compound as an important subject for ongoing investigation and commercial development in the chemical and pharmaceutical industries.

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